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Compound of Interest

Compound Name: Bisline

Cat. No.: B1604929

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
known scientific context of Bisline (CAS No. 30258-28-7), a pyrrolizidine alkaloid. Due to the
limited specific research on Bisline itself, this document also contextualizes its relevance as a
metabolite of the hepatotoxic pyrrolizidine alkaloid, Isoline. All quantitative data from identified
commercial suppliers is summarized for comparative analysis.

Introduction to Bisline

Bisline is a natural product that has been identified in plant species such as Senecio
othonniformis.[1] Chemically, it is a pyrrolizidine alkaloid with the molecular formula
C18H27NO6.[2] In toxicological studies, Bisline is recognized as a primary metabolite of
Isoline, a known hepatotoxic compound. The metabolic conversion of Isoline to Bisline is a key
aspect of its toxicological profile.

Commercial Suppliers of Bisline

The following table summarizes the commercial availability of Bisline for research purposes
from various suppliers. Purity levels and available quantities are presented as indicated by the
suppliers. Pricing information is often subject to quotation and may vary.
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. . Available Contact for
Supplier Catalog No. Purity . o
Quantities Pricing
5mg, 10mg,
ChemFaces CFNO00350 >98% --INVALID-LINK--
20mg (and more)
BioCrick BCN2062 >08% Inquire Inquire
LookChem - Varies 1mg, 100g, 1g Inquire
ScreenlLib - >98% Inquire Inquire

Physicochemical Properties

A summary of the key physicochemical properties of Bisline is provided below.

Property Value Source
CAS Number 30258-28-7 PubChem
Molecular Formula C18H27NO6 PubChem
Molecular Weight 353.41 g/mol PubChem
Appearance Inquire with supplier -

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemFaces, BioCrick
Acetate, DMSO, Acetone

Biological Context and Potential Research
Applications

Currently, there is a significant lack of published research focusing specifically on the biological
activities of Bisline. Its primary relevance in the scientific literature is as a metabolite of Isoline,
a hepatotoxic pyrrolizidine alkaloid. Therefore, research applications for Bisline would likely be
centered around toxicology, pharmacology, and drug metabolism studies, particularly in the
context of pyrrolizidine alkaloid-induced liver injury.
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Potential areas of investigation could include:

o Comparative toxicology studies: Assessing the cytotoxicity and hepatotoxicity of Bisline in
comparison to its parent compound, Isoline.

¢ Metabolic stability assays: Investigating the further metabolism of Bisline in various in vitro
and in vivo systems.

» Biomarker of exposure: Evaluating the use of Bisline as a biomarker for exposure to Isoline-
containing plants.

Experimental Protocols

Detailed experimental protocols for the use of Bisline in specific research applications are not
readily available in the public domain due to the limited research on this compound. However, a
general protocol for the analysis of Bisline as a metabolite of Isoline by High-Performance
Liquid Chromatography (HPLC) has been described.

General HPLC Assay for the Determination of Isoline
and its Metabolites (including Bisline)

This protocol is adapted from a method developed for the simultaneous determination of isoline
and its metabolites in rat and mouse liver microsomal incubations.[1]

1. Sample Preparation (from in vitro microsomal incubation):

» Quench the incubation reaction with an equal volume of ice-cold acetonitrile.
e Vortex the mixture for 1 minute.

e Centrifuge at 10,000 x g for 10 minutes to precipitate proteins.

o Collect the supernatant and evaporate to dryness under a stream of nitrogen.
» Reconstitute the residue in the mobile phase for HPLC analysis.

2. HPLC Conditions:

e Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 um).
e Mobile Phase A: 0.01 M dihydro-potassium phosphate, pH 4.8.
e Mobile Phase B: Acetonitrile.
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o Gradient Elution: A gradient elution program should be optimized to achieve separation of
Isoline, Bisline, and other potential metabolites.

o Flow Rate: Typically 1.0 mL/min.

» Detection: UV detection at an appropriate wavelength (e.g., 220 nm).

* Injection Volume: 20 pL.

3. Data Analysis:

« |dentify the peak corresponding to Bisline by comparing the retention time with a pure
analytical standard of Bisline.

o Quantify the amount of Bisline by constructing a standard curve with known concentrations
of the Bisline standard.

Visualizing the Metabolic Pathway

The following diagram illustrates the metabolic conversion of Isoline to its metabolite, Bisline.

Metabolic Conversion of Isoline to Bisline

Isoline
(C20H29NO7)

Metabolism
(e.g., in liver microsomes)

Bisline
(C18H27NO6)

Click to download full resolution via product page

Caption: Metabolic pathway of Isoline to Bisline.

Conclusion
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Bisline is a commercially available pyrrolizidine alkaloid primarily of interest to researchers in
toxicology and drug metabolism due to its role as a metabolite of the hepatotoxic compound
Isoline. While several suppliers offer Bisline for research use, there is a notable scarcity of
published studies on its specific biological activities, mechanisms of action, and detailed
experimental protocols. Future research is warranted to fully characterize the toxicological and
pharmacological profile of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchgate.net [researchgate.net]

e 2. Anovel mechanism of action and potential use for lobeline as a treatment for
psychostimulant abuse - PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [Commercial Sourcing and Technical Overview of Bisline
for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604929#commercial-suppliers-of-bisline-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

